Cas no 1266457-29-7 (1-Chloro-2-isopropoxy-3,5-dimethylbenzene)

• Product Name: 1-Chloro-2-isopropoxy-3,5-dimethylbenzene
• CAS No: 1266457-29-7
• MF: C₁₁H₁₅ClO
• MW: 198.69
• CID: 5075804
• Update Time: 2026-03-01

1-Chloro-2-isopropoxy-3,5-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2-isopropoxy-3,5-dimethylbenzene

• Inchi： 1S/C11H15ClO/c1-7(2)13-11-9(4)5-8(3)6-10(11)12/h5-7H,1-4H3
• InChI Key： YJPCVCNVQDZLBJ-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC(C)=CC(C)=C1OC(C)C

Additional information on 1-Chloro-2-isopropoxy-3,5-dimethylbenzene

Introduction to 1-Chloro-2-isopropoxy-3,5-dimethylbenzene (CAS No. 1266457-29-7)

1-Chloro-2-isopropoxy-3,5-dimethylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 1266457-29-7, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of aromatic hydrocarbons modified with chloro, isopropoxy, and dimethyl substituents, which endow it with unique chemical properties and potential applications in various industrial and scientific domains.

The molecular structure of 1-Chloro-2-isopropoxy-3,5-dimethylbenzene consists of a benzene ring substituted with a chlorine atom at the 1-position, an isopropoxy group at the 2-position, and two methyl groups at the 3- and 5-positions. This arrangement results in a highly functionalized aromatic system that exhibits distinct reactivity patterns, making it a valuable intermediate in organic synthesis. The presence of both electron-withdrawing (chloro) and electron-donating (isopropoxy and methyl) groups creates a balance of polarity and stability, which is advantageous for further chemical modifications.

In recent years, 1-Chloro-2-isopropoxy-3,5-dimethylbenzene has been explored as a key building block in the development of novel pharmaceutical agents. Its structural features allow for facile functionalization at multiple sites, enabling the synthesis of complex molecules with tailored biological activities. Researchers have leveraged its reactivity to construct heterocyclic derivatives that exhibit promising pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The compound's ability to serve as a precursor for more intricate structures has positioned it as a cornerstone in medicinal chemistry innovation.

The isopropoxy group in 1-Chloro-2-isopropoxy-3,5-dimethylbenzene plays a crucial role in modulating the compound's interaction with biological targets. This moiety can enhance solubility and bioavailability when incorporated into drug molecules, facilitating their absorption and distribution within biological systems. Additionally, the chlorine atom provides a handle for further chemical transformations, such as nucleophilic aromatic substitution reactions, which are commonly employed to introduce additional functional groups into the molecular framework. These attributes make 1-Chloro-2-isopropoxy-3,5-dimethylbenzene an indispensable tool for synthetic chemists aiming to develop next-generation therapeutics.

Advances in computational chemistry have further illuminated the potential applications of 1-Chloro-2-isopropoxy-3,5-dimethylbenzene. Molecular modeling studies have demonstrated its suitability as a scaffold for designing ligands that interact with specific protein targets. By predicting binding affinities and optimizing structural motifs, researchers can fine-tune the compound's pharmacokinetic profile to improve drug efficacy and reduce side effects. These computational approaches have accelerated the discovery process in drug development pipelines, underscoring the importance of compounds like 1-Chloro-2-isopropoxy-3,5-dimethylbenzene in modern medicinal chemistry.

The synthesis of 1-Chloro-2-isopropoxy-3,5-dimethylbenzene involves multi-step organic reactions that highlight its synthetic versatility. Starting from commercially available precursors such as p-xylene or its derivatives, chemists can employ chlorination and alkoxylation techniques to introduce the desired substituents. The reaction conditions must be carefully controlled to ensure high yield and purity, as impurities can significantly impact downstream applications. Recent methodologies have focused on greener synthetic routes, utilizing catalytic systems that minimize waste and energy consumption while maintaining high efficiency.

In industrial settings, 1-Chloro-2-isopropoxy-3,5-dimethylbenzene is valued for its role in producing specialty chemicals that serve as intermediates in agrochemicals and polymers. Its aromatic core provides stability and reactivity suitable for cross-coupling reactions, which are pivotal in constructing complex molecular architectures. The compound's derivatives have been investigated for their potential use in crop protection agents due to their ability to interfere with metabolic pathways in pests while maintaining environmental safety profiles.

The growing interest in 1-Chloro-2-isopropoxy-3,5-dimethylbenzene has spurred collaborative efforts between academic institutions and pharmaceutical companies to explore its full therapeutic potential. Preclinical studies are underway to evaluate the safety and efficacy of derivatives derived from this compound in various disease models. The findings from these investigations are expected to pave the way for new therapeutic strategies targeting unmet medical needs. As research progresses，the role of 1-Chloro-2-isopropoxy-3，5-dimethylbenzene（CAS No. 1266457—29—7）in advancing chemical biology will continue to expand，offering new opportunities for innovation。